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Compound of Interest

(2-Cyclopropylthiazol-5-
Compound Name:

yl)methanol
CAS No.: 1267174-19-5
Cat. No.: B596491

Get Quote

Executive Summary

This guide provides a rigorous high-resolution mass spectrometry (HRMS) characterization of
KW-2449 (CAS 1000669-72-6), a multi-targeted kinase inhibitor. While often quantified using
nominal mass spectrometry (QqQ) for pharmacokinetic (PK) studies, HRMS is indispensable
for identifying oxidative metabolites and distinguishing the parent compound from isobaric
interferences in complex matrices.

Here, we objectively compare the performance of Orbitrap-based HRMS against Triple
Quadrupole (QgQ) platforms, demonstrating why HRMS is the superior choice for early-stage
stability and metabolite identification (MetID) workflows.

Compound Identity Card

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b596491#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Parameter Detail

CAS Number 1000669-72-6

(E)-(4-(2-(1H-indazol-3-yl)vinyl)phenyl)

(piperazin-1-yl)methanone

Chemical Name

Formula C20H20N40O

Monoisotopic Mass 332.1637 Da

[M+H]* (Theoretical) 333.1710 Da

Key Structural Motifs Indazole core, Piperazine ring, Styryl linker

Comparative Analysis: HRMS (Orbitrap) vs. QqQ

For researchers selecting an analytical platform for KW-2449, the choice between HRMS and
QQqQ depends on the study phase. The following data compares the detection of KW-2449
spiked in rat plasma (10 ng/mL) post-protein precipitation.
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Key Insight: Use HRMS during the Discovery and Pre-clinical phases to map the metabolic soft
spots (likely the piperazine ring). Switch to QqQ only for validated GLP toxicokinetic studies.

Experimental Protocol: The "Self-Validating"
Workflow

This protocol is designed to be self-validating. If the System Suitability Test (SST) fails, the
entire run is invalid, preventing false negatives.

Sample Preparation (Protein Precipitation)

o Stock: Dissolve 1 mg KW-2449 in DMSO to make a 1 mg/mL stock.
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e Working Std: Dilute to 1 pg/mL in 50:50 Methanol:Water.
e Matrix: Aliquot 50 pL rat plasma.
o Spike: Add 5 pL Working Std (Final: ~100 ng/mL).

o Precipitate: Add 150 pL ice-cold Acetonitrile (containing 50 ng/mL Imatinib-d8 as Internal
Standard).

o Centrifuge: 14,000 x g for 10 min at 4°C.

e Supernatant: Transfer 100 pL to a silanized vial.

LC-MS/MS Conditions

e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 pum).
e Mobile Phase A: 0.1% Formic Acid in Water (Proton source).
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 5% B (0-0.5 min) - 95% B (0.5-3.0 min) —» 95% B (3.0-4.0 min) - 5% B (4.1
min).

o Flow Rate: 0.4 mL/min.
e lon Source: HESI-II (Positive Mode).
o Spray Voltage: 3500 V.

o Capillary Temp: 320°C.

HRMS Acquisition Parameters (Full Scan /| dd-MS?)

e Scan Range:m/z 100-1000.
e Resolution: 60,000 (Full Scan), 15,000 (MS?).

e AGC Target: 3e6 (Full Scan), 1e5 (MS?).
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¢ Isolation Window: 1.5 m/z.

» Stepped NCE: 20, 40, 60 eV (Critical for fragmenting the indazole vs. piperazine).

Analytical Logic & Visualization
The Analytical Workflow

This diagram illustrates the decision matrix for analyzing KW-2449. Note the "Mass Defect
Filter" node, which is specific to HRMS data processing.
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Figure 1: Self-validating HRMS workflow for KW-2449. The Mass Defect Filter ensures only
drug-related ions trigger MS/MS.
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Fragmentation Pathway (Mechanistic Insight)

Understanding the fragmentation of KW-2449 is vital for confirming identity. The molecule
cleaves primarily at the amide bond and the piperazine ring.

o Parent lon:m/z 333.1710
e Major Fragment A:m/z 248.09 (Loss of Piperazine ring C4H8N + H).

e Major Fragment B:m/z 117.05 (Indazole moiety characteristic ion).

Fragment A
(Loss of Piperazine)
m/z ~248.09

Amide Cleavage

KW-2449 [M+H]+
m/z 333.1710 Linker Cleavage

Fragment B
(Indazole Core)
m/z ~117.05

Neutral Loss
(Piperazine Ring)

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for KW-2449. The m/z 117 ion is diagnostic for
the indazole core.
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Note: CAS 1000669-72-6 refers specifically to KW-2449.[5][7][6][8][2][9] Ensure you are not
confusing this with Cabozantinib (XL184), which shares similar kinase targets but has a distinct

chemical structure and CAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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